Cas no 96436-30-5 (1-Piperidinecarbothioamide, N-(2-aminoethyl)-)

• Product Name: 1-Piperidinecarbothioamide, N-(2-aminoethyl)-
• CAS No: 96436-30-5
• MF: C₈H₁₇N₃S
• MW: 187.305680036545
• CID: 734672
• PubChem ID: 71331460
• Update Time: 2025-04-19

1-Piperidinecarbothioamide, N-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbothioamide, N-(2-aminoethyl)-
• N-(2-aminoethyl)piperidine-1-carbothioamide
• 96436-30-5
• DTXSID10760042

• Inchi： 1S/C8H17N3S/c9-4-5-10-8(12)11-6-2-1-3-7-11/h1-7,9H2,(H,10,12)
• InChI Key： BCPIAZLILHIVST-UHFFFAOYSA-N
• SMILES： S=C(NCCN)N1CCCCC1

Computed Properties

• Exact Mass: 187.11431873g/mol
• Monoisotopic Mass: 187.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.4Ų